2,4-Hexadienyl isobutyrate
2,4-Hexadienyl isobutyrate
2,4-Hexadienyl isobutyrate is a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
16491-24-0
VCID:
VC21000733
InChI:
InChI=1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3/b5-4+,7-6+
SMILES:
CC=CC=CCOC(=O)C(C)C
Molecular Formula:
C10H16O2
Molecular Weight:
168.23 g/mol
2,4-Hexadienyl isobutyrate
CAS No.: 16491-24-0
Cat. No.: VC21000733
Molecular Formula: C10H16O2
Molecular Weight: 168.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4-Hexadienyl isobutyrate is a carboxylic ester. |
|---|---|
| CAS No. | 16491-24-0 |
| Molecular Formula | C10H16O2 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | [(2E,4E)-hexa-2,4-dienyl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3/b5-4+,7-6+ |
| Standard InChI Key | CVYBRMSQMLJGOI-YTXTXJHMSA-N |
| Isomeric SMILES | C/C=C/C=C/COC(=O)C(C)C |
| SMILES | CC=CC=CCOC(=O)C(C)C |
| Canonical SMILES | CC=CC=CCOC(=O)C(C)C |
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